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Compound of Interest

Compound Name: HTH-01-091

Cat. No.: B10861829

For researchers and drug development professionals, the safe handling and disposal of
chemical compounds are paramount. This guide provides essential safety and logistical
information for the proper disposal of HTH-01-091, a potent inhibitor of maternal embryonic
leucine zipper kinase (MELK). Adherence to these procedures is critical to ensure personal
safety and environmental protection.

Immediate Safety and Handling Precautions

Before disposal, it is crucial to handle HTH-01-091 with appropriate care. The substance is
classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling HTH-01-091. This includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation[1].

Handling:
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Avoid contact with skin and eyes[1].

Prevent the formation of dust and aerosols[1].

Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system[1].

Do not eat, drink, or smoke when using this product[1].

After handling, wash skin thoroughly[1].

Storage Information

Proper storage is essential to maintain the stability of HTH-01-091 and prevent accidental

release.
Form Storage Temperature Duration
Powder -20°C 3 years[2][3]
4°C 2 years[2]
In Solvent -80°C 6 months[3][4]
-20°C 1 month[3][4]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight and
sources of ignition.[1]

Step-by-Step Disposal Plan for HTH-01-091

The primary directive for the disposal of HTH-01-091 is to use an approved waste disposal
plant[1]. Do not dispose of this chemical into the environment, drains, or sewer systems[1][5].

Step 1: Segregation of Waste

Properly segregate waste containing HTH-01-091 from other laboratory waste streams. This is
crucial for correct disposal by a licensed waste management facility.

Waste Categories:
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» Solid Waste: Unused or expired HTH-01-091 powder, contaminated lab supplies (e.g., weigh
boats, pipette tips, gloves).

e Liquid Waste: Solutions of HTH-01-091 (e.g., in DMSO), contaminated cell culture media,
and solvents from experimental procedures.

o Sharps Waste: Contaminated needles, syringes, or other sharp objects.
Step 2: Waste Collection and Labeling
e Solid and Liquid Waste:
o Collect solid and liquid waste in separate, clearly labeled, and leak-proof containers.

o The containers must be compatible with the chemical properties of HTH-01-091 and any
solvents used.

o Label the containers with "Hazardous Waste," the full chemical name "HTH-01-091," and
any other components in the waste (e.g., DMSO).

e Sharps Waste:
o Place all contaminated sharps in a designated, puncture-resistant sharps container.
Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the collection and disposal of the HTH-01-
091 waste. Provide them with the Safety Data Sheet (SDS) and a full description of the waste.

Experimental Protocols and Waste Generation

HTH-01-091 is a potent and selective MELK inhibitor with an IC50 of 10.5 nM[2][3][4][6]. It is
often used in breast cancer research[2][3][4][6]. Understanding its use in experimental settings
helps anticipate waste streams.

In Vitro Studies:
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e Cell-Based Assays: HTH-01-091 is used in concentrations ranging from 0 to 10 yM in cell
culture[2][3][4]. Waste will primarily consist of contaminated cell culture media, cells, and
plasticware.

o Kinase Assays: Used to determine inhibitory activity against MELK and other kinases[2][3]
[4]. Waste will include buffer solutions and assay plates containing the compound.

In Vivo Studies:

e Formulation: HTH-01-091 may be dissolved in solvents like DMSO and further diluted with
vehicles such as PEG300, Tween 80, or corn oil for animal administration[2][4].

o Waste Generation: Waste from in vivo studies will include unused formulations,
contaminated animal bedding, and carcasses, which must be disposed of as hazardous or
biohazardous waste according to institutional guidelines.

Quantitative Data Summary

Parameter Value Reference
Chemical Formula C26H28CI2N402 [1]
Molecular Weight 499.436 g/mol [1]

CAS Number 2000209-42-5 [1]

IC50 (MELK) 10.5 nM [2][3][4][6]
In Vitro Concentration 0-10uM [21[3][4]
Solubility in DMSO =5 mg/mL [6]

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b10861829?utm_src=pdf-body
https://www.invivochem.com/hth-01-091.html
https://file.medchemexpress.eu/batch_PDF/HY-122665/HTH-01-091-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/hth-01-091.html
https://www.invivochem.com/hth-01-091.html
https://file.medchemexpress.eu/batch_PDF/HY-122665/HTH-01-091-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/hth-01-091.html
https://www.benchchem.com/product/b10861829?utm_src=pdf-body
https://www.invivochem.com/hth-01-091.html
https://www.medchemexpress.com/hth-01-091.html
https://dcchemicals.com/msds/MSDS_DC20409.html
https://dcchemicals.com/msds/MSDS_DC20409.html
https://dcchemicals.com/msds/MSDS_DC20409.html
https://www.invivochem.com/hth-01-091.html
https://file.medchemexpress.eu/batch_PDF/HY-122665/HTH-01-091-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/hth-01-091.html
https://www.targetmol.com/compound/hth-01-091
https://www.invivochem.com/hth-01-091.html
https://file.medchemexpress.eu/batch_PDF/HY-122665/HTH-01-091-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/hth-01-091.html
https://www.targetmol.com/compound/hth-01-091
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Laboratory Procedures

( )

Protocols

L)

~

Waste Generationv & Segreghﬁo{l‘
) JC )

Segregate in
\Segregate Segregate Aargs (?ontainer
bi\q)sal Pathﬁ

Collect in Labeled,
Leak-Proof Containers

l

Contact EHS or Licensed
Waste Disposal Company

'

[Store Securely for Pickup

l
)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of HTH-01-091 from laboratory use to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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